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Compound of Interest

Compound Name: 5,5-Dimethyl-2-hexanol

Cat. No.: B3051185

An In-depth Technical Guide to 5,5-Dimethyl-2-
hexanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and reactive characteristics of 5,5-Dimethyl-2-hexanol. The information is intended for use in
research, chemical synthesis, and drug development applications where a thorough
understanding of this secondary alcohol is required.

Chemical Structure and Identification

5,5-Dimethyl-2-hexanol is a branched-chain aliphatic alcohol. Its structure consists of a
hexane backbone with a hydroxyl group (-OH) at the second carbon position and two methyl
groups at the fifth carbon position. This structure results in a chiral center at the carbon atom
bonded to the hydroxyl group.
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fontcolor="#202124"]; C6 [label="CH3s", pos="7.5,0.75!", fontcolor="#202124"]; C7 [label="CHs",
pos="6,-1.5!", fontcolor="#202124"]; O [label="OH", pos="1.5,2.25!", fontcolor="#EA4335"];

// Bond edges edge [color="#202124"]; C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C5 --
C7; C2 -- O; } Figure 1: Chemical structure of 5,5-Dimethyl-2-hexanol.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 5,5-dimethylhexan-2-ol

CAS Number 31841-77-7

Molecular Formula CsH1s0

Molecular Weight 130.23 g/mol

inChi INChl=1S/C8H180/c1-7(9)5-6-8(2,3)4/h7,9H,5-
6H2,1-4H3

InChlKey NMSUCVXVCHZTEH-UHFFFAOYSA-N

SMILES CC(O)ccc(c)(e)c

Physicochemical Properties

The physical and chemical properties of 5,5-Dimethyl-2-hexanol are summarized in the table
below. These properties are crucial for handling, storage, and application in various
experimental setups.

Table 2: Physicochemical Properties of 5,5-Dimethyl-2-hexanol
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Property Value Reference(s)
Boiling Point 166 °C [1]
Refractive Index (n_D2°) 1.421 [1]
Molecular Weight 130.2279 g/mol [2]
XLogP3-AA 2.4 [3]
Topological Polar Surface Area  20.2 A2 [3]
Complexity 71.1 [3]

Note: Some physical properties, such as melting point and density, are not readily available for
5,5-Dimethyl-2-hexanol specifically and may be comparable to its isomers.

Spectroscopic Data (Predicted)

While experimental spectra are available through databases, this section provides predicted
data based on the chemical structure, which is useful for preliminary identification.

Table 3: Predicted Spectroscopic Data for 5,5-Dimethyl-2-hexanol
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Spectroscopy Type Predicted Peaks/Signals

0 ~3.8 ppm (m, 1H, CH-OH), 8 ~1.4-1.6 ppm
(m, 2H, CH2), & ~1.2-1.4 ppm (m, 2H, CH2), &
~1.1 ppm (d, 3H, CHs-CH), & ~0.9 ppm (s, 9H,
C(CHs3)3)

1H NMR (CDCls)

0 ~68 ppm (CH-OH), & ~40 ppm (CH2), 6 ~31
13C NMR (CDClIs) ppm (C(CHs)s), & ~30 ppm (CHs), 6 ~24 ppm
(CH2), 6 ~23 ppm (CHs-CH)

~3350 cm~1 (broad, O-H stretch), ~2960 cm™1
IR Spectroscopy (strong, C-H stretch), ~1470 cm~1 (C-H bend),
~1100 cm~1 (C-O stretch)

Molecular lon (M*): m/z 130. Common
fragments: m/z 115 (M-15, loss of CHs), m/z 112
(M-18, loss of H20), m/z 73 (cleavage at C2-
C3), m/z 57 (tert-butyl cation), m/z 45
(CH3CHOH™).[4][5] The molecular ion peak is

expected to be of low intensity or absent.[6][7]

Mass Spectrometry

Experimental Protocols

The following sections detail generalized experimental protocols that are applicable to 5,5-
Dimethyl-2-hexanol for its synthesis, analysis, and common reactions.

This protocol describes a plausible synthesis route for 5,5-Dimethyl-2-hexanol starting from 1-
bromo-3,3-dimethylbutane and acetaldehyde.[8][9][10]
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Methodology:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b3051185?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux
condenser, dropping funnel, and a nitrogen inlet, add magnesium turnings. A solution of 1-
bromo-3,3-dimethylbutane in anhydrous diethyl ether is added dropwise to initiate the
reaction. The mixture is gently refluxed until the magnesium is consumed.

Reaction with Acetaldehyde: The Grignard reagent is cooled in an ice bath, and a solution of
acetaldehyde in anhydrous diethyl ether is added dropwise with stirring. The reaction is
allowed to proceed at room temperature for a few hours.

Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of
ammonium chloride.

Extraction and Purification: The organic layer is separated, and the aqueous layer is
extracted with diethyl ether. The combined organic extracts are washed with brine, dried over
anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude
product is then purified by fractional distillation.

Secondary alcohols can be oxidized to ketones using various oxidizing agents. A common

laboratory-scale method involves the use of pyridinium chlorochromate (PCC).

Methodology:

A solution of 5,5-Dimethyl-2-hexanol in dichloromethane is added to a suspension of PCC
in dichloromethane.

The mixture is stirred at room temperature and the reaction progress is monitored by thin-
layer chromatography (TLC).

Upon completion, the reaction mixture is filtered through a pad of silica gel to remove the
chromium salts.

The solvent is evaporated to yield the crude 5,5-Dimethyl-2-hexanone, which can be further
purified by distillation or chromatography.

The esterification of 5,5-Dimethyl-2-hexanol with a carboxylic acid, such as acetic acid, can

be achieved through Fischer esterification, which is an acid-catalyzed equilibrium reaction.[11]
[12][13]
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Methodology:

+ 5,5-Dimethyl-2-hexanol is mixed with an excess of acetic acid and a catalytic amount of a
strong acid (e.g., sulfuric acid).

e The mixture is heated to reflux. To drive the equilibrium towards the product, water can be
removed using a Dean-Stark apparatus.

» After the reaction is complete, the mixture is cooled, and the excess acid is neutralized with
a base (e.g., sodium bicarbonate solution).

e The ester is extracted with an organic solvent, washed, dried, and purified by distillation.
Nuclear Magnetic Resonance (NMR) Spectroscopy:[14][15][16][17]

o Sample Preparation: Dissolve 5-20 mg of 5,5-Dimethyl-2-hexanol in approximately 0.7 mL
of a deuterated solvent (e.g., CDCI3) in an NMR tube.

e Acquisition: Acquire *H and 3C NMR spectra on a suitable NMR spectrometer. A D20 shake
can be performed to confirm the hydroxyl proton signal.[15]

Infrared (IR) Spectroscopy:[18][19][20][21]

o Sample Preparation: For a liquid sample, a spectrum can be obtained as a neat thin film
between two salt plates (e.g., NaCl) or by using an Attenuated Total Reflectance (ATR)
accessory.

o Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer.
A background spectrum should be recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS):[4][5][6][71[22][23]

o Sample Introduction: The sample can be introduced into the mass spectrometer via direct
injection or through a gas chromatograph (GC-MS) for separation from impurities.

« lonization: Electron Impact (El) is a common ionization method for this type of molecule.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b3051185?utm_src=pdf-body
https://orgchemboulder.com/Technique/Procedures/NMR/index.shtml
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.11%3A_Spectroscopy_of_Alcohols_and_Phenols
https://www.magritek.com/wp-content/uploads/2015/03/Lab-Manual-Identification-of-an-alcohol-web.pdf
https://www.youtube.com/watch?v=EoZDDeTgcnM
https://www.benchchem.com/product/b3051185?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.11%3A_Spectroscopy_of_Alcohols_and_Phenols
https://orgchemboulder.com/Spectroscopy/irtutor/alcoholsir.shtml
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Infrared_IR_Spectroscopy_of_Secondary_Alcohols_A_Case_Study_of_2_Methyl_5_nonanol.pdf
https://chem.libretexts.org/Courses/Martin_Luther_College/Organic_Chemistry_-_MLC/03%3A_Alcohols_Ethers_Thiols_Sulfides_and_Amines/3.01%3A_Alcohols_and_Phenols/3.1.12%3A_Spectroscopy_of_Alcohols_and_Phenols
https://www.solubilityofthings.com/principles-ir-spectroscopy
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DpT4rMLIQUjE&q=EgQtIRBiGICnpMoGIjB_lsgl-ZGdqPbdwRRl3LtiKLgroq9dGAimYdPOKQFl6Z8hfPub8dJDym_RPA1DC4gyAnJSWgFD
https://www.chemistrysteps.com/mass-spectrometry-of-alcohols/
https://www.youtube.com/watch?v=eN1Ou-ZbCKI
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.03%3A_Mass_Spectrometry_of_Some_Common_Functional_Groups
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Mass_Spec/Mass_Spectrometry_-_Fragmentation_Patterns
https://www.chemguide.co.uk/analysis/masspec/fragment.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Analysis: The resulting mass spectrum will show the molecular ion (if stable enough) and a
characteristic fragmentation pattern.

Biological Activity and Signaling Pathways

There is currently no significant scientific literature available to suggest that 5,5-Dimethyl-2-
hexanol is involved in any specific biological signaling pathways or possesses notable
pharmacological activity. Its primary relevance in a drug development context would be as a
synthetic intermediate or a starting material for the synthesis of more complex, biologically
active molecules.

Safety Information

While a specific safety data sheet (SDS) for 5,5-Dimethyl-2-hexanol is not readily available, it
should be handled with the standard precautions for a flammable liquid alcohol. It is expected
to be an irritant to the skin and eyes. Appropriate personal protective equipment (PPE), such as
safety goggles, gloves, and a lab coat, should be worn when handling this chemical. All work
should be conducted in a well-ventilated fume hood.

Disclaimer: This document is intended for informational purposes for qualified professionals.
The experimental protocols are generalized and may require optimization. All laboratory work
should be conducted with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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